Cas no 925588-74-5 (2-{[(2-Chloro-6-fluorophenyl)acetyl]amino}thiophene-3-carboxamide)

• Product Name: 2-{[(2-Chloro-6-fluorophenyl)acetyl]amino}thiophene-3-carboxamide
• CAS No: 925588-74-5
• Molecular Formula: C₁₃H₁₀ClFN₂O₂S
• Molecular Weight: 312.747104167938
• CID: 6400160
• PubChem ID: 17173055

2-{[(2-Chloro-6-fluorophenyl)acetyl]amino}thiophene-3-carboxamide Properties

Names and Identifiers

• 925588-74-5
• AKOS003396117
• EN300-18124123
• BDBM50342346
• 2-(2-(2-chloro-6-fluorophenyl)acetamido)thiophene-3-carboxamide
• Z29084355
• 2-{[(2-chloro-6-fluorophenyl)acetyl]amino}thiophene-3-carboxamide
• 2-[2-(2-chloro-6-fluorophenyl)acetamido]thiophene-3-carboxamide
• CHEMBL1767284
• 2-{[2-(2-CHLORO-6-FLUOROPHENYL)ACETYL]AMINO}-3-THIOPHENECARBOXAMIDE
• 2-[[2-(2-chloro-6-fluorophenyl)acetyl]amino]thiophene-3-carboxamide

• InChIKey： LCCIJHXSPWIZGF-UHFFFAOYSA-N
• Inchi： 1S/C13H10ClFN2O2S/c14-9-2-1-3-10(15)8(9)6-11(18)17-13-7(12(16)19)4-5-20-13/h1-5H,6H2,(H2,16,19)(H,17,18)
• SMILES： ClC1C=CC=C(C=1CC(NC1=C(C(N)=O)C=CS1)=O)F

Computed Properties

• Exact Mass: 312.0135546g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 312.0135546g/mol
• Heavy Atom Count: 20
• Complexity: 385
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides